Cas no 1193789-41-1 (6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester)

• Product Name: 6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester
• CAS No: 1193789-41-1
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 1101297
• PubChem ID: 66899797
• Update Time: 2025-11-02

6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester
• methyl 5-fluoro-1H-benzimidazole-4-carboxylate
• SCHEMBL1081543
• 1193789-41-1

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)7-5(10)2-3-6-8(7)12-4-11-6/h2-4H,1H3,(H,11,12)
• InChI Key： OGYLNVJICSDEGI-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1C(=O)OC)N=CN2

Computed Properties

• Exact Mass: 194.04915563g/mol
• Monoisotopic Mass: 194.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on 6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester

Comprehensive Guide to 6-fluoro-1H-Benzimidazole-7-carboxylic acid methyl ester (CAS No. 1193789-41-1)

6-Fluoro-1H-benzimidazole-7-carboxylic acid methyl ester (CAS No. 1193789-41-1) is a fluorinated benzimidazole derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its methyl ester and fluoro functional groups, has garnered attention for its unique chemical properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural features of 6-fluoro-1H-benzimidazole-7-carboxylic acid methyl ester make it a valuable intermediate in organic synthesis. The presence of the benzimidazole core provides a rigid aromatic system, while the fluoro substituent enhances metabolic stability and bioavailability—a critical factor in modern drug design. Recent studies highlight its utility in creating heterocyclic compounds with improved pharmacokinetic profiles, addressing current challenges in medicinal chemistry such as drug resistance and target selectivity.

In the context of trending scientific inquiries, CAS 1193789-41-1 frequently appears in discussions about small molecule therapeutics and precision agriculture. With the growing demand for sustainable chemistry, this compound’s synthetic versatility aligns with green chemistry principles, as it can be derived through catalytic methods minimizing waste. Laboratories focusing on high-throughput screening often employ this ester derivative due to its compatibility with automated synthesis platforms.

From an industrial perspective, 6-fluoro-1H-benzimidazole-7-carboxylic acid methyl ester is pivotal in optimizing structure-activity relationships (SAR). Its carboxylic acid methyl ester moiety allows straightforward derivatization, enabling rapid exploration of analog libraries. This adaptability resonates with pharmaceutical companies investing in fragment-based drug discovery, where modular scaffolds accelerate lead optimization cycles. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in targeted therapy research.

Analytical characterization of CAS 1193789-41-1 typically involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for critical applications. The compound’s chromatographic behavior and mass fragmentation patterns are well-documented, aiding quality control in large-scale production. As regulatory agencies emphasize impurity profiling, robust analytical protocols for this ester derivative support compliance with ICH guidelines.

Emerging trends also link 6-fluoro-1H-benzimidazole derivatives to cancer immunotherapy and antiviral research, particularly in modulating immune checkpoint proteins. Its structural similarity to purine bases further sparks interest in nucleic acid interactions, a frontier in epigenetic drug development. These applications position 1193789-41-1 as a compound bridging multiple disciplines, from oncology to infectious disease management.

For synthetic chemists, the methyl ester group in this benzimidazole offers strategic advantages in protecting group chemistry, enabling selective transformations. Recent patents highlight its use in preparing bioconjugates for diagnostic imaging, leveraging the fluorine atom’s PET tracer potential. Such innovations align with the rising demand for theranostic agents in personalized medicine.

In summary, 6-fluoro-1H-benzimidazole-7-carboxylic acid methyl ester (CAS No. 1193789-41-1) exemplifies the convergence of synthetic utility and biomedical relevance. Its multifaceted roles—from a pharmacophore fragment to a scaffold for agrochemicals—underscore its importance in contemporary research. As scientific communities prioritize molecular diversity and efficient synthesis, this compound will likely remain a cornerstone in innovation-driven chemistry.